Cas no 941608-41-9 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-(2,3-difluoro-6-hydroxyphenyl)-
- 941608-41-9
- N-(2,3-Difluoro-6-Hydroxyphenyl)-Acetamide
- ACETAMIDE,N-(2,3-DIFLUORO-6-HYDROXYPHENYL)-
- SCHEMBL2892368
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- Inchi： InChI=1S/C8H7F2NO2/c1-4(12)11-8-6(13)3-2-5(9)7(8)10/h2-3,13H,1H3,(H,11,12)
- InChI Key： LVEATMSNJWXHOW-UHFFFAOYSA-N
- SMILES： CC(=O)NC1=C(C=CC(=C1F)F)O
Computed Properties
- Exact Mass: 187.04448479g/mol
- Monoisotopic Mass: 187.04448479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.3Ų
Related Literature
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Jessica J. Miller,Christian Gaiddon,Tim Storr Chem. Soc. Rev., 2020,49, 6995-7014
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Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
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Ming Cheng,Chenhao Yao,Yihan Cao,Qi Wang,Yi Pan,Juli Jiang,Leyong Wang Chem. Commun., 2016,52, 8715-8718
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Dandan Chen,Ye Liu,Guoyang Gao,Zhihe Liu,Guofeng Wang,Changfeng Wu,Xiaofeng Fang J. Mater. Chem. B, 2021,9, 4826-4831
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